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Compound of Interest

Compound Name: Jacaric acid

Cat. No.: B159736 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Jacaric acid. Given the absence of a specific

Safety Data Sheet (SDS) for Jacaric acid, these recommendations are based on best

practices for handling polyunsaturated fatty acids (PUFAs) and similar laboratory chemicals. A

cautious approach is strongly advised.

Operational Plan: Handling Jacaric Acid
1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the substance as a powder or creating aerosols.[1][2]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

vicinity of the handling area.[1][3]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles

to protect against splashes.[1] A face shield may be necessary for larger quantities or when

there is a significant risk of splashing.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are mandatory to prevent

skin contact. For extended handling, consider double gloving.[1] Contaminated gloves
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should be disposed of after use in accordance with applicable laws and good laboratory

practices.[4]

Body Protection: A laboratory coat is required to protect skin and clothing from potential

spills.[1]

Respiratory Protection: If handling Jacaric acid powder outside of a fume hood or if dust

generation is likely, an N95 respirator or its equivalent is recommended to prevent inhalation.

[1]

3. Handling Procedures:

Avoid the creation of dust when weighing or transferring the powder.[1]

If dissolving the compound, add the solvent to the solid slowly to prevent splashing.[1]

Keep containers of Jacaric acid closed when not in use.[1]

Unsaturated lipids like Jacaric acid are not stable as powders and can absorb moisture,

leading to hydrolysis or oxidation. It is recommended to dissolve them in a suitable organic

solvent and store them in a glass container with a Teflon-lined closure at -20°C ± 4°C.[5]

Use only glass, stainless steel, or Teflon for transferring organic solutions of lipids. Avoid

using plastic pipet tips.[5]

4. Post-Handling Procedures:

Decontaminate the work area with an appropriate solvent after handling is complete.[1]

Remove PPE carefully to avoid contaminating skin or clothing.[1]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[1]

Disposal Plan
Proper disposal of Jacaric acid and any contaminated materials is crucial for laboratory safety

and environmental protection.
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Waste Characterization: It is the responsibility of the waste generator to properly

characterize all waste materials according to applicable local, regional, and national

regulations.[4]

Disposal of Unused Product: Contact a licensed professional waste disposal service to

dispose of this material.[4] Product or containers must not be disposed of with household

garbage.[4]

Neutralization (for acidic waste): If the waste is acidic, it can be neutralized with a suitable

base like sodium bicarbonate or lime to make it safer for disposal.[6][7] Always check the pH

to confirm the solution is neutral (pH 7) before proceeding.[6]

Container Management: Transfer neutralized waste to corrosion-resistant, leak-proof

containers that are properly labeled with the contents and any remaining hazards.[6] Store

these containers in a cool, dry, well-ventilated area away from incompatible substances.[6]

Contaminated PPE: Dispose of contaminated personal protective equipment, such as gloves

and gowns, in a designated hazardous waste container.[8]

Quantitative Data Summary
Since no specific quantitative exposure limits for Jacaric acid were found, the following table

provides general information for similar fatty acids as a reference.

Property Value Source(s)

Physical State

Likely a solid at room

temperature, similar to other

fatty acids.

Solubility

Expected to be insoluble in

water.[1] Soluble in solvents

like DMSO.[1]

[1]

Storage Temperature
-20°C ± 4°C when in an

organic solvent.[5]
[5]
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Experimental Workflow for Safe Handling

Workflow for Safe Handling of Jacaric Acid
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Workflow for Safe Handling of Jacaric Acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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